Cas no 160790-13-6 (Cyclobutanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester)

• Product Name: Cyclobutanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester
• CAS No: 160790-13-6
• MF: C₁₄H₁₈O₄S
• MW: 282.355323314667
• CID: 147866
• PubChem ID: 93581
• Update Time: 2025-04-19

Cyclobutanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 1-[(4-methylphenyl)sulfonyl]-, 1-methylethyl ester
• propan-2-yl 1-(benzenesulfonyl)cyclobutane-1-carboxylate
• 160790-13-6
• Cyclobutanecarboxylic acid, 1-((4-methylphenyl)sulfonyl)-, 1-methylethyl ester
• DTXSID60166999

• Inchi： 1S/C14H18O4S/c1-11(2)18-13(15)14(9-6-10-14)19(16,17)12-7-4-3-5-8-12/h3-5,7-8,11H,6,9-10H2,1-2H3
• InChI Key： ICGOMSYWVMLBDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1(C(=O)OC(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 282.09264
• Monoisotopic Mass: 282.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44